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Compound of Interest

Compound Name: Methyl 4-methyl-2-pentenoate

CAS No.: 50652-78-3

Cat. No.: B3415967

Get Quote

Executive Summary & Chemical Identity
Methyl 4-methyl-2-pentenoate (CAS: 50652-78-3) is an

-unsaturated ester primarily utilized as a high-impact flavor ingredient (characteristic of Salacca
zalacca or snake fruit) and a chemical intermediate in organic synthesis.[1]

From a safety perspective, its core hazards are driven by two structural features:

Conjugated Unsaturation: The alkene double bond conjugated with the ester carbonyl

creates an electrophilic site (Michael acceptor), contributing to its potential for skin and

respiratory irritation.

Volatility: With a flash point of approximately 47°C, it falls squarely within the Flammable

Liquid Category 3 designation, requiring strict static control and temperature management.
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Identifier Value

IUPAC Name Methyl 4-methylpent-2-enoate

CAS Number 50652-78-3

Molecular Formula

Molecular Weight 128.17 g/mol

SMILES CC(C)/C=C/C(=O)OC

Synonyms
Methyl 4-methyl-2-pentenoate; 2-Pentenoic

acid, 4-methyl-, methyl ester

GHS Hazard Classification
The following classification aligns with the Globally Harmonized System (GHS) and is

supported by data from the European Chemicals Agency (ECHA) and major safety data

registries.

Core Hazard Assignments
Hazard Class Category H-Code

Hazard
Statement

Signal Word

Flammable

Liquids
3 H226

Flammable liquid

and vapor
Warning

Skin

Corrosion/Irritatio

n

2 H315
Causes skin

irritation
Warning

Serious Eye

Damage/Irritation
2A H319

Causes serious

eye irritation
Warning

STOT - Single

Exposure
3 H335

May cause

respiratory

irritation

Warning

Mechanistic Basis for Classification
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Flammability (H226): The flash point of 47°C (116.6°F) places it in Category 3 (

). This indicates that at standard laboratory temperatures (

), the liquid does not evolve sufficient vapors to ignite, but slight heating or high ambient
temperatures will create a flammable atmosphere.

Irritation (H315, H319, H335): As an

-unsaturated carbonyl compound, the molecule possesses an electrophilic

-carbon. This site is susceptible to nucleophilic attack by biological macromolecules (e.g.,
thiol groups in proteins) via Michael addition. This reactivity underpins its potential to irritate
mucous membranes and skin tissues upon contact.

Physicochemical Profile
Accurate physical data is critical for designing engineering controls. Note the distinction

between atmospheric and reduced-pressure boiling points, which often leads to confusion in

safety literature.
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Property Value Technical Note

Physical State Liquid Colorless to pale yellow.[2]

Flash Point 47°C (117°F)
Closed Cup. Critical Safety

Parameter.

Boiling Point
~74-75°C @ Reduced

Pressure*

Caution: Often cited as 74°C in

SDS without pressure context.

Based on molecular weight

(128.[1][3]17) and homologs

(e.g., Methyl tiglate BP

~139°C), the atmospheric BP

is estimated >150°C. The 74°C

value likely corresponds to

~10-20 mmHg.

Density ~0.92 - 0.95 g/cm³ Floats on water.

Solubility Immiscible in water
Soluble in alcohols and

common organic solvents.

Operational Safety & Handling Protocols
Engineering Controls Logic
Because the flash point (47°C) is relatively close to ambient temperature, the primary goal is to

prevent vapor accumulation and static discharge.
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PPE Protocol

Handling Methyl 4-methyl-2-pentenoate Check Ambient Temp

Fume Hood RequiredAlways

Grounding & Bonding

If Transferring > 1L PPE Selection

Nitrile Gloves (0.11mm min)

Chemical Goggles

Respirator (Type A) if misting

Click to download full resolution via product page

Figure 1: Operational safety logic flow.[4] Note that static control becomes critical during bulk

transfer due to the non-conductive nature of organic esters.

Specific Handling Procedures
Vapor Management:

Mandatory: Handle within a certified chemical fume hood. The STOT-SE 3 classification

implies that inhalation of vapors can trigger respiratory tract irritation.[4]

Monitoring: If heating the substance above 40°C, continuous airflow monitoring is required

to ensure vapor concentration remains below calculated exposure limits (OELs are rarely

established for specific isomers, so treat as a generic organic vapor).

Fire Prevention (H226):

Grounding: When transferring volumes >1 liter, ensure both the source and receiving

containers are grounded and bonded to prevent static discharge ignition.

Storage: Store in a dedicated flammables cabinet. Keep away from oxidizers (e.g., nitric

acid, perchlorates) as the unsaturated bond is prone to vigorous oxidation.

Personal Protective Equipment (PPE):
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Eyes: Chemical splash goggles are non-negotiable (H319). Safety glasses are insufficient

for liquid handling where splashing is possible.

Skin: Nitrile rubber gloves provide adequate splash protection. For prolonged immersion,

use laminate film (Silver Shield/4H) gloves.

Body: Flame-retardant lab coat.

Emergency Response (Self-Validating Protocols)
This section outlines the "If/Then" logic for emergency scenarios. These protocols are self-

validating because they rely on the chemical's known physical properties (immiscibility,

flammability).

Fire Fighting Strategy
The Hazard: Water may be ineffective because the ester is less dense than water and

immiscible. Using a direct water stream can spread the fire by floating the burning liquid.

The Solution:

Small Fires: Dry chemical (

) or ABC powder.

Large Fires: Alcohol-resistant foam (AFFF).

Cooling: Use water spray only to cool adjacent containers, not to extinguish the pool fire

directly.

Spill Management
Immediate Action: Eliminate all ignition sources (Bunsen burners, hot plates).

Containment: Do not use combustible materials (sawdust) to absorb. Use vermiculite, sand,

or dedicated clay-based absorbents.

Decontamination: Wash the area with a detergent solution. The ester is lipophilic; water

alone will not remove residues.
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Toxicology & Regulatory Context
Toxicological Mechanism
The toxicity profile is dominated by local irritation rather than systemic toxicity.

Acute Toxicity: Data suggests low acute oral toxicity (LD50 > 2000 mg/kg in rats for related

esters), but aspiration hazard is a concern if swallowed due to low viscosity.

Sensitization: While not formally classified as a sensitizer in all jurisdictions, the Michael

acceptor structure suggests a theoretical potential for skin sensitization upon repeated high-

level exposure.

Regulatory Status[5]
TSCA (USA): Listed (Active).

REACH (EU): Registered (often under the general EC 20515-15-5 or specific CAS).

FEMA/GRAS: Approved as a flavor ingredient (FEMA 3715), indicating safety at low

concentrations in food, but this does not negate H-codes for the pure chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3415967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

